Cas no 105769-30-0 (5-Isothiazolecarboxylic acid, 3-(4-phenoxyphenyl)-)

5-Isothiazolecarboxylic acid, 3-(4-phenoxyphenyl)- structure
105769-30-0 structure
Product Name:5-Isothiazolecarboxylic acid, 3-(4-phenoxyphenyl)-
CAS No:105769-30-0
MF:C16H11NO3S
MW:297.328442811966
CID:1160859
Update Time:2024-07-26

5-Isothiazolecarboxylic acid, 3-(4-phenoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 5-Isothiazolecarboxylic acid, 3-(4-phenoxyphenyl)-
    • Inchi: 1S/C16H11NO3S/c18-16(19)15-10-14(17-21-15)11-6-8-13(9-7-11)20-12-4-2-1-3-5-12/h1-10H,(H,18,19)
    • InChI Key: HVLTZZLOBCDARJ-UHFFFAOYSA-N
    • SMILES: S1C(C(O)=O)=CC(C2=CC=C(OC3=CC=CC=C3)C=C2)=N1

Computed Properties

  • Exact Mass: 297.04603

Experimental Properties

  • Density: 1.348±0.06 g/cm3(Predicted)
  • Melting Point: 181-183 °C (decomp)
  • Boiling Point: 425.9±45.0 °C(Predicted)
  • PSA: 59.42
  • pka: 1.14±0.10(Predicted)
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